Cas no 128340-47-6 (HIV Protease Substrate)
HIV Protease Substrate structure
Product Name:HIV Protease Substrate
CAS No:128340-47-6
MF:C49H83N15O13
MW:1090.27603077888
CID:138737
PubChem ID:329817639
Update Time:2025-04-19
HIV Protease Substrate Chemical and Physical Properties
Names and Identifiers
-
- L-Norleucinamide,L-lysyl-L-alanyl-L-arginyl-L-valyl-L-norleucyl-4-nitro-L-phenylalanyl-L-a-glutamyl-L-alanyl- (9CI)
- AC-ALA-ARG-VAL-LEU-ALA-GLU-ALA-NH2
- HIV Protease Substrate IV
- HIV Substrate
- HIVSubstrate,KARVNleF(4-NO2)EANle-NH2
- L-Norleucinamide,L-lysyl-L-alanyl-L-arginyl-L-valyl-L-norleucyl-4-nitro-L-phenylalanyl-L-a-glu...
- Lys-Ala-Arg-Val-Nle-p-nitro-Phe-Glu-Ala-Nle amide
- HIV PROTEASE SUBSTRATE
- KARVNLEF(4-NO2)EANLE-NH2
- LYS-ALA-ARG-VAL-NLE-PHE(NO2)-GLU-ALA-NLE-NH2
- LYS-ALA-ARG-VAL-NLE-P-NITRO-PHE-GLU-ALA-NLE-NH2
- H-LYS-ALA-ARG-VAL-NLE-PHE(4-NO2)-GLU-ALA-NLE-NH2
- lys-ala-arg-val-nle-P-nitro-phe-*glu-ala-nle amid
- H-LYS-ALA-ARG-VAL-NLE-P-NITRO-PHE-GLU-ALA-NLE-NH2
- MFCD00133510
- CS-0142201
- (4S)-5-[[(1S)-2-[[(1S)-1-carbamoylpentyl]amino]-1-methyl-2-oxo-ethyl]amino]-4-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]propanoyl]amino]-5-guanidino-pentanoyl]amino]-3-methyl-butanoyl]amino]hexanoyl]amino]-3-(4-nitrophenyl)propanoyl]amino]-5-oxo-pentanoic acid
- L-Norleucinamide,l-Lysyl-L-alanyl-L-arginyl-L-valyl-L-norleucyl-4-nitro-L-phenylalanyl-L-a-glutamyl-l-alanyl-(9ci)
- HY-P4018
- DTXSID80580456
- 128340-47-6
- Lys-Ala-Arg-Val-Nle-p-nitro-Phe-Glu-Ala-Nle amide, >=97% (HPLC)
- L-Lysyl-L-alanyl-N~5~-(diaminomethylidene)-L-ornithyl-L-valyl-L-norleucyl-4-nitro-L-phenylalanyl-L-alpha-glutamyl-L-alanyl-L-norleucinamide
- (4S)-5-[[(2S)-1-[[(2S)-1-amino-1-oxohexan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]propanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylbutanoyl]amino]hexanoyl]amino]-3-(4-nitrophenyl)propanoyl]amino]-5-oxopentanoic acid
- HIV Protease Substrate
-
- MDL: MFCD00133510
- Inchi: 1S/C49H83N15O13/c1-7-9-15-33(40(52)67)58-41(68)29(6)57-44(71)36(22-23-38(65)66)60-47(74)37(26-30-18-20-31(21-19-30)64(76)77)62-45(72)34(16-10-8-2)61-48(75)39(27(3)4)63-46(73)35(17-13-25-55-49(53)54)59-42(69)28(5)56-43(70)32(51)14-11-12-24-50/h18-21,27-29,32-37,39H,7-17,22-26,50-51H2,1-6H3,(H2,52,67)(H,56,70)(H,57,71)(H,58,68)(H,59,69)(H,60,74)(H,61,75)(H,62,72)(H,63,73)(H,65,66)(H4,53,54,55)/t28-,29-,32-,33-,34-,35-,36-,37-,39-/m0/s1
- InChI Key: MJGGTDHEIUOPEB-WBMHOGBOSA-N
- SMILES: O=C([C@H](C(C)C)NC([C@H](CCC/N=C(\N)/N)NC([C@H](C)NC([C@H](CCCCN)N)=O)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N)=O)CCCC)=O)=O)CCC(=O)O)=O)CC1C=CC(=CC=1)[N+](=O)[O-])=O)CCCC
Computed Properties
- Exact Mass: 1089.63000
- Monoisotopic Mass: 1089.62947776g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 15
- Hydrogen Bond Acceptor Count: 25
- Heavy Atom Count: 77
- Rotatable Bond Count: 47
- Complexity: 1990
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 475Ų
Experimental Properties
- PSA: 472.95000
- LogP: 5.10380
HIV Protease Substrate Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:−20°C
HIV Protease Substrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H251665-1mg |
HIV Protease Substrate |
128340-47-6 | 1mg |
$ 295.00 | 2022-06-04 | ||
| TRC | H251665-2.5mg |
HIV Protease Substrate |
128340-47-6 | 2.5mg |
$ 460.00 | 2022-06-04 | ||
| TRC | H251665-5mg |
HIV Protease Substrate |
128340-47-6 | 5mg |
$ 965.00 | 2022-06-04 | ||
| A2B Chem LLC | AE33829-1mg |
HIV PROTEASE SUBSTRATE IV |
128340-47-6 | >96% | 1mg |
$153.00 | 2024-04-20 |
HIV Protease Substrate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
128340-47-6 (HIV Protease Substrate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk